2,4-Di-tert-pentylphenol

• CAS: 120-95-6
• Molecular Formula: C16H26O
• Molecular Weight: 234.38 g/mol
• SMILES: CCC(C)(C)C1=CC(=C(C=C1)O)C(C)(C)CC
• InChI: InChI=1S/C16H26O/c1-7-15(3,4)12-9-10-14(17)13(11-12)16(5,6)8-2/h9-11,17H,7-8H2,1-6H3
• InChIKey: WMVJWKURWRGJCI-UHFFFAOYSA-N

Procure 2,4-di-tert-pentylphenol as your strategic hindered phenol intermediate. Sterically bulky tert-pentyl groups deliver superior hydrolytic stability in derived phosphites (e.g., tris(2,4-di-tert-pentylphenyl) phosphite) vs. tert-butyl analogs. EFSA-established SML of 1 mg/kg food enables compliant antioxidant formulations for food-contact polyolefins. Extends ASTM D943 oxidation lifetime beyond 5,000 hr in industrial lubricants. ≥98% purity with low phenol (≤0.05%) and controlled isomers ensures reproducible, high-yield syntheses. Request a bulk quote today.

2,4-Di-tert-pentylphenol CAS 120-95-6: Core Properties and Industrial Role as an Alkylphenol Intermediate

2,4-Di-tert-pentylphenol (CAS 120-95-6, C16H26O, MW 234.38 g/mol), also known as 2,4-di-tert-amylphenol, is a sterically hindered alkylphenol characterized by two bulky tert-pentyl (tert-amyl) groups at the 2- and 4-positions of the phenol ring , . It is a white to light yellow crystalline solid at room temperature (melting point approx. 25°C), with a density of 0.930 g/mL at 25°C, a boiling point of 169-170°C at 22 mmHg, and a flash point >230°F . The compound is primarily used as a critical intermediate in the synthesis of high-performance hindered phenolic antioxidants, UV stabilizers, and as a precursor for phosphite-based secondary antioxidants such as tris(2,4-di-tert-pentylphenyl) phosphite, which are widely employed in polymer stabilization, lubricant additives, and food-contact material applications , .

Why 2,4-Di-tert-pentylphenol Cannot Be Directly Substituted with Generic Butylated Phenols in Critical Formulations

Within the class of alkylphenols, the specific substitution pattern and steric bulk of 2,4-di-tert-pentylphenol impart distinct physicochemical and toxicological properties that preclude simple substitution with structurally similar compounds such as 2,4-di-tert-butylphenol (2,4-DTBP), 2,6-di-tert-butylphenol (2,6-DTBP), or butylated hydroxytoluene (BHT). The tert-pentyl (tert-amyl) group, with its branched C5 alkyl chain, provides a different steric environment and hydrophobic character compared to the tert-butyl (C4) group [1]. This influences the compound's solubility profile (approx. 3 mg/L in water at 21°C for 2,4-di-tert-pentylphenol vs. different solubility for analogs) , its metabolic fate, and crucially, its regulatory acceptance in food contact applications, where a specific migration limit of 1 mg/kg food has been established by EFSA [2]. Furthermore, the alkyl group size directly impacts the antioxidant activity of derived hindered phenolic antioxidants, with tert-pentyl-substituted compounds often exhibiting enhanced performance in certain polymer matrices [3]. Therefore, selecting 2,4-di-tert-pentylphenol over a generic alkylphenol is a decision driven by quantifiable differences in physical properties, regulatory clearance, and ultimate antioxidant efficacy.

• [1] Pospíšil, J. (1993). Chemical and photochemical behaviour of phenolic antioxidants in polymer stabilization—a state of the art report, Part I. Polymer Degradation and Stability, 40(2), 217-232. View Source
• [2] EFSA Panel on Food Contact Materials, Enzymes, Flavourings and Processing Aids (CEF). (2015). Safety assessment of the substance 2,4-di-tert-amylphenol, impurity and hydrolysis product of the substance phosphorous acid, mixed 2,4-bis(1,1-dimethylpropyl)phenyl and 4-(1,1-dimethylpropyl)phenyl triesters, for use in food contact materials. EFSA Journal, 13(9), 4242. View Source
• [3] Breese, K. D., Lamèthe, J. F., & DeArmitt, C. (2000). Improving synthetic hindered phenol antioxidants: learning from vitamin E. Polymer Degradation and Stability, 70(1), 89-96. View Source

Quantitative Differentiation Evidence for 2,4-Di-tert-pentylphenol Against Closest Analogs

Water Solubility of 2,4-Di-tert-pentylphenol vs. 2,4-Di-tert-butylphenol

2,4-Di-tert-pentylphenol exhibits a water solubility of approximately 3 mg/L at 21°C . This value is significantly lower than the water solubility of its direct structural analog, 2,4-di-tert-butylphenol, which is reported to be approximately 35 mg/L at 25°C [1]. This represents an order-of-magnitude difference in aqueous solubility.

Evidence Dimension	Water solubility
Target Compound Data	3 mg/L at 21°C
Comparator Or Baseline	2,4-Di-tert-butylphenol: 35 mg/L at 25°C
Quantified Difference	Approximately 12-fold lower solubility for 2,4-di-tert-pentylphenol
Conditions	Aqueous solubility measured at ambient temperature

Why This Matters

The substantially lower water solubility of 2,4-di-tert-pentylphenol compared to its tert-butyl analog directly impacts its environmental mobility, extraction behavior during polymer leaching tests, and its suitability for formulations where minimal water partitioning is required, such as in hydrocarbon-based lubricants or non-polar polymer matrices [2].

• [1] PubChem. (n.d.). 2,4-Di-tert-butylphenol (Compound Summary). National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Di-tert-butylphenol View Source
• [2] EFSA Panel on Food Contact Materials, Enzymes, Flavourings and Processing Aids (CEF). (2015). Safety assessment of the substance 2,4-di-tert-amylphenol, impurity and hydrolysis product of the substance phosphorous acid, mixed 2,4-bis(1,1-dimethylpropyl)phenyl and 4-(1,1-dimethylpropyl)phenyl triesters, for use in food contact materials. EFSA Journal, 13(9), 4242. View Source

Acute Oral Toxicity (LD50) Comparison: 2,4-Di-tert-pentylphenol vs. 2,6-Di-tert-butylphenol

The acute oral toxicity (LD50) of 2,4-di-tert-pentylphenol in rats is reported as 920 mg/kg [1]. In contrast, 2,6-di-tert-butylphenol, a common sterically hindered phenol used as an antioxidant intermediate, has a reported oral LD50 in rats of 1,320 mg/kg [2]. This indicates that 2,4-di-tert-pentylphenol is moderately more acutely toxic upon oral ingestion.

Evidence Dimension	Acute oral toxicity (LD50, rat)
Target Compound Data	920 mg/kg
Comparator Or Baseline	2,6-Di-tert-butylphenol: 1,320 mg/kg
Quantified Difference	2,4-Di-tert-pentylphenol is 1.43 times more acutely toxic (lower LD50)
Conditions	Oral administration, rat model

Why This Matters

The distinct toxicological profile of 2,4-di-tert-pentylphenol necessitates different handling procedures, personal protective equipment (PPE) requirements, and hazard classifications (e.g., GHS Acute Toxicity Category 4 for 2,4-di-tert-pentylphenol vs. a different classification for 2,6-DTBP). This directly influences procurement decisions based on internal safety protocols and regulatory compliance in manufacturing environments .

• [1] MHLW Japan. (n.d.). 職場のあんぜんサイト: 2,4-ジ-tert-ペンチルフェノｰル (2,4-Di-tert-pentylphenol). Retrieved from https://anzeninfo.mhlw.go.jp/anzen/gmsds/120-95-6.html View Source
• [2] PubChem. (n.d.). 2,6-Di-tert-butylphenol (Compound Summary). National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Di-tert-butylphenol View Source

Regulatory Migration Limit for Food Contact: 2,4-Di-tert-pentylphenol vs. Unregulated Alkylphenols

The European Food Safety Authority (EFSA) has established a specific migration limit (SML) for 2,4-di-tert-amylphenol of 1 mg/kg food, based on a 90-day oral toxicity study in rats that determined a No Observed Adverse Effect Level (NOAEL) of 5 mg/kg body weight per day [1]. In contrast, many other alkylphenols, including 2,4-di-tert-butylphenol, lack a harmonized, quantified SML under EU Regulation 10/2011 for plastic food contact materials, often defaulting to a generic 60 mg/kg limit or being subject to individual assessment [2].

Evidence Dimension	Regulatory migration limit (SML) in food contact plastics (EU)
Target Compound Data	SML = 1 mg/kg
Comparator Or Baseline	2,4-Di-tert-butylphenol: No specific SML (often 60 mg/kg generic limit)
Quantified Difference	2,4-Di-tert-pentylphenol has a 60-fold lower allowable migration limit
Conditions	EU Regulation 10/2011 for plastic food contact materials

Why This Matters

The existence of a well-defined, low SML for 2,4-di-tert-pentylphenol provides a clear, quantifiable compliance target for formulators and converters. Using an unregulated or generically regulated analog introduces significant regulatory uncertainty and potential liability. Procurement of 2,4-di-tert-pentylphenol is therefore essential for applications where a known, low-migration profile is required to ensure food safety compliance [1].

• [1] EFSA Panel on Food Contact Materials, Enzymes, Flavourings and Processing Aids (CEF). (2015). Safety assessment of the substance 2,4-di-tert-amylphenol, impurity and hydrolysis product of the substance phosphorous acid, mixed 2,4-bis(1,1-dimethylpropyl)phenyl and 4-(1,1-dimethylpropyl)phenyl triesters, for use in food contact materials. EFSA Journal, 13(9), 4242. View Source
• [2] European Commission. (2011). Commission Regulation (EU) No 10/2011 of 14 January 2011 on plastic materials and articles intended to come into contact with food. Official Journal of the European Union, L 12, 1-89. View Source

Oxidative Stability Enhancement in Lubricant Formulations: 2,4-Di-tert-pentylphenol-Derived Additives vs. BHT

Additive packages incorporating 2,4-di-tert-pentylphenol-derived antioxidants have been shown to reduce oxidation in industrial gear oils, achieving a Turbine Oil Oxidation Test (ASTM D943) lifetime of greater than 5,000 hours . In comparison, a typical formulation using Butylated Hydroxytoluene (BHT) as the primary phenolic antioxidant typically exhibits an ASTM D943 lifetime in the range of 1,500 to 3,000 hours under similar conditions [1].

Evidence Dimension	Oxidation induction time (ASTM D943)
Target Compound Data	>5,000 hours
Comparator Or Baseline	BHT-based formulation: 1,500 - 3,000 hours
Quantified Difference	At least 1.7-fold to 3.3-fold increase in oxidative stability lifetime
Conditions	Industrial gear oils, ASTM D943 (Turbine Oil Oxidation Test)

Why This Matters

The substantial increase in oxidative stability, as quantified by extended ASTM D943 lifetime, directly translates to longer lubricant service intervals, reduced equipment downtime, and lower total cost of ownership in industrial applications. This performance differentiation provides a clear, data-driven rationale for selecting 2,4-di-tert-pentylphenol-derived antioxidants over less expensive BHT-based alternatives in premium lubricant formulations .

• [1] Rudnick, L. R. (Ed.). (2017). Lubricant Additives: Chemistry and Applications (3rd ed.). CRC Press. View Source

High Purity Grade Availability: 2,4-Di-tert-pentylphenol vs. Industrial Grade BHT

2,4-Di-tert-pentylphenol is commercially available from major suppliers (e.g., Sasol) at a purity of min. 99%, with total other alkylphenols specified at max. 2% and phenol content at max. 0.05% , . In contrast, industrial-grade BHT, a common phenolic antioxidant intermediate, is typically supplied at 99% purity but may contain higher levels of isomeric impurities or starting materials (e.g., p-cresol) that can affect downstream synthesis yield and product color .

Evidence Dimension	Commercial purity specification
Target Compound Data	99% min, other alkylphenols max 2%, phenol max 0.05%
Comparator Or Baseline	Industrial-grade BHT: 99% min, unspecified isomer/phenol content
Quantified Difference	2,4-Di-tert-pentylphenol offers tighter specification on specific impurities (alkylphenols and phenol)
Conditions	Commercial product specifications from Sasol, GetChem, AKSci

Why This Matters

The availability of a high-purity grade with tightly controlled impurity profiles is critical for applications where 2,4-di-tert-pentylphenol serves as a key intermediate in multi-step syntheses (e.g., for phosphite antioxidants or pharmaceutical building blocks). Impurities can catalyze side reactions, reduce final product yield, or necessitate additional purification steps, thereby increasing overall cost and complexity [1].

• [1] Pospíšil, J., & Nešpůrek, S. (2000). Photostabilization of coatings. Mechanisms and performance. Progress in Polymer Science, 25(9), 1261-1335. View Source

Validated Application Scenarios for 2,4-Di-tert-pentylphenol Based on Differential Evidence

Synthesis of High-Performance Phosphite Antioxidants for Polyolefin Stabilization

2,4-Di-tert-pentylphenol is the essential building block for synthesizing tris(2,4-di-tert-pentylphenyl) phosphite, a liquid phosphite antioxidant widely used in polyolefin (e.g., polypropylene, polyethylene) stabilization . The unique steric hindrance provided by the tert-pentyl groups enhances the hydrolytic stability of the resulting phosphite compared to analogous tert-butyl-substituted phosphites, a critical advantage in humid processing environments or for long-term storage [1]. Furthermore, the high purity specification (≥99%) of commercially available 2,4-di-tert-pentylphenol ensures consistent and high-yield synthesis of this specialty antioxidant, directly impacting production economics and final product performance .

Food-Contact Compliant Antioxidant Systems

In the formulation of polymer additives for food contact applications, 2,4-di-tert-pentylphenol-derived antioxidants offer a unique advantage due to the established, low specific migration limit (SML) of 1 mg/kg for the parent phenol . This quantifiable regulatory benchmark allows formulators to confidently design antioxidant packages that meet stringent food safety requirements, particularly in polyolefins intended for fatty food contact where migration of lipophilic additives is a primary concern [1]. The use of 2,4-di-tert-pentylphenol as a starting material, combined with its low water solubility , provides a scientifically defensible pathway to compliance, reducing the risk of regulatory non-conformance and product recalls.

Extended-Life Industrial Lubricant Additives

Antioxidant packages derived from 2,4-di-tert-pentylphenol are specifically engineered for high-performance industrial lubricants (e.g., gear oils, compressor fluids) where extended oil drain intervals and equipment reliability are paramount . Quantitative data demonstrates that these additives can extend the ASTM D943 oxidation lifetime to over 5,000 hours, significantly outperforming BHT-based alternatives [1]. This performance advantage directly translates to tangible benefits for end-users, including reduced maintenance costs, minimized unplanned downtime, and lower lubricant consumption, justifying the selection of 2,4-di-tert-pentylphenol as a premium intermediate in additive manufacturing.

Specialty Chemical Intermediate Requiring High Purity and Low Phenol Content

For fine chemical and pharmaceutical applications, where 2,4-di-tert-pentylphenol serves as a building block in multi-step syntheses (e.g., for developers, surfactants, or active pharmaceutical ingredients), the availability of a high-purity commercial product is non-negotiable . The stringent impurity specification offered by major suppliers—particularly the low phenol content (max 0.05%) and controlled alkylphenol isomers (max 2%)—minimizes the risk of side reactions and reduces the burden of downstream purification [1]. This ensures higher yields and greater process reproducibility compared to using a less refined alkylphenol intermediate, directly impacting the cost-effectiveness and robustness of the overall synthetic route .

• [1] Justia Patents. (2021). Hydrolytically Stable Phosphite Composition, Polymer Composition Comprising Said Hydrolytically Stable Phosphite Composition (US Patent Application 20230108018). Retrieved from https://patents.justia.com/patent/20230108018 View Source
• [2] EFSA Panel on Food Contact Materials, Enzymes, Flavourings and Processing Aids (CEF). (2015). Safety assessment of the substance 2,4-di-tert-amylphenol, impurity and hydrolysis product of the substance phosphorous acid, mixed 2,4-bis(1,1-dimethylpropyl)phenyl and 4-(1,1-dimethylpropyl)phenyl triesters, for use in food contact materials. EFSA Journal, 13(9), 4242. View Source